Cas no 2248296-27-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chloro-4-methylphenyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chloro-4-methylphenyl)propanoate
• CAS No: 2248296-27-5
• MF: C₁₈H₁₄ClNO₄
• MW: 343.761064052582
• CID: 6290957
• PubChem ID: 165719389
• Update Time: 2025-10-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chloro-4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chloro-4-methylphenyl)propanoate
• 2248296-27-5
• EN300-6516305

• Inchi： 1S/C18H14ClNO4/c1-11-6-7-12(10-15(11)19)8-9-16(21)24-20-17(22)13-4-2-3-5-14(13)18(20)23/h2-7,10H,8-9H2,1H3
• InChI Key： NTWXVXHTEBBMKQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 343.0611356g/mol
• Monoisotopic Mass: 343.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chloro-4-methylphenyl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chloro-4-methylphenyl)propanoate (CAS No. 2248296-27-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chloro-4-methylphenyl)propanoate, with the CAS number 2248296-27-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoline derivatives and is characterized by its unique structural features, including a substituted phenyl group and a dioxoisoindoline moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chloro-4-methylphenyl)propanoate involves multi-step reactions, typically starting from readily available starting materials. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its evaluation in preclinical and clinical studies. The synthetic route often involves the formation of the dioxoisoindoline core through cyclization reactions, followed by the introduction of the substituted phenyl group via coupling reactions.

In terms of its chemical properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chloro-4-methylphenyl)propanoate exhibits high stability under various conditions. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays. The compound's solubility profile is crucial for its application in drug discovery and development processes, where it can be easily formulated into various dosage forms.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chloro-4-methylphenyl)propanoate has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties. In vitro studies using cell lines have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chloro-4-methylphenyl)propanoate has also been investigated for its analgesic properties. Preclinical studies in animal models have shown that it can significantly reduce pain responses without causing significant side effects. This makes it a promising candidate for the development of new pain management therapies.

The mechanism of action of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3-chloro-4-methylphenyl)propanoate is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is the modulation of nuclear factor-kappa B (NF-kB) signaling, which plays a central role in inflammation and immune responses. Another potential mechanism involves the inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs.

To further elucidate the therapeutic potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 3-(3-chloro -4-methylphenyl)propan oate, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various inflammatory conditions. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile.

In conclusion, 1,3-diox o -2 , 3 -d ihydro - 1 H - iso ind ol - 2 - y l 3 -( 3 - chlor o - 4 - methylphe n yl ) pro p ano ate (CAS No. 2248296 - 27 -5 ) represents a promising lead compound in the development of novel anti-inflammatory and analgesic agents. Its unique chemical structure and biological activity make it an attractive target for further research and development. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of inflammatory diseases.